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Compound of Interest

Compound Name:
3-(1-Benzofuran-2-

carbonyl)pyridine

CAS No.: 17730-35-7

Cat. No.: B3246284

Get Quote

Executive Summary & Mechanism of Action
3-(1-Benzofuran-2-carbonyl)pyridine represents a class of 2-aroylbenzofurans. While the

unsubstituted parent compound exhibits moderate activity, its pharmacophore is a bioisostere

of Combretastatin A-4 (CA-4). The pyridine ring replaces the B-ring of CA-4, improving water

solubility and metabolic stability while maintaining affinity for the colchicine-binding site on

-tubulin.

Primary Mechanism:

Target:

-Tubulin (Colchicine Site).

Action: Inhibits microtubule polymerization, leading to G2/M phase cell cycle arrest and

subsequent apoptosis.
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Secondary Potential: Vascular Disrupting Agent (VDA) activity (similar to BNC105) and

Aromatase inhibition (in specific ER+ contexts).

Comparative Analysis: Benchmarking Performance
To objectively assess the compound, it must be benchmarked against standard-of-care agents.

Table 1: Comparative Bioactivity Profile

Feature

3-(1-

Benzofuran-2-

carbonyl)pyridin

e

Combretastatin

A-4 (CA-4)

Paclitaxel

(Taxol)
Colchicine

Primary Target
Tubulin

(Colchicine Site)

Tubulin

(Colchicine Site)

Tubulin (Taxane

Site)

Tubulin

(Colchicine Site)

Effect on

Microtubules

Destabilizer

(Inhibits

assembly)

Destabilizer

Stabilizer

(Promotes

assembly)

Destabilizer

MDR

Susceptibility

Low (Often

evades P-gp)
Low

High (P-gp

substrate)
High

Vascular

Disruption

High Potential

(VDA)
High Low Moderate

Solubility
Moderate-High

(Pyridine N)
Low (Lipophilic) Very Low High

Key Cell Line

Potency

nM to low

M range
Low nM range Low nM range Low nM range

Experimental Validation Protocols
To validate the bioactivity of 3-(1-Benzofuran-2-carbonyl)pyridine, you must perform a "Triad

of Validation": Cytotoxicity, Mechanistic Confirmation, and Flow Cytometry.
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Protocol A: Differential Cytotoxicity Screening
(MTT/SRB)
Objective: Determine IC

values across a panel of cell lines to assess potency and selectivity.

Panel Selection:

HeLa (Cervical Cancer): High proliferation rate; highly sensitive to tubulin inhibitors.

MCF-7 (Breast Cancer, ER+): Validates potential aromatase/sulfatase inhibition synergy.

A549 (Lung Carcinoma): Standard solid tumor model; often resistant to other agents.

HUVEC (Endothelial Cells):Critical for assessing Vascular Disrupting Activity (VDA).

HDF/MRC-5 (Normal Fibroblasts): To calculate the Selectivity Index (SI).

Step-by-Step Workflow:

Seeding: Seed cells at

cells/well in 96-well plates. Incubate for 24h.

Treatment: Prepare a stock solution of the compound in DMSO. Perform serial dilutions

(e.g., 0.01

M to 100

M). Ensure final DMSO concentration is

.

Incubation: Treat cells for 48h (standard) or 72h.

Development:

MTT: Add MTT reagent, incubate 4h, dissolve formazan in DMSO.
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SRB: Fix with TCA, stain with Sulforhodamine B, dissolve in Tris base.

Analysis: Measure absorbance (570 nm for MTT, 510 nm for SRB). Calculate IC

using non-linear regression (Sigmoidal Dose-Response).

Protocol B: In Vitro Tubulin Polymerization Assay
Objective: Confirm the compound directly interacts with tubulin and inhibits assembly

(Mechanistic Proof).

Reagents: Purified porcine brain tubulin (>99%), GTP, Fluorescence Reporter (DAPI or specific

fluorophore).

Workflow:

Preparation: Keep all reagents on ice. Prepare Tubulin Reaction Buffer (PEM buffer + GTP).

Baseline: Read background fluorescence of the buffer.

Addition: Add purified tubulin (2 mg/mL) to a 96-well black plate.

Treatment: Add 3-(1-Benzofuran-2-carbonyl)pyridine (10

M) or Vehicle (DMSO). Include Paclitaxel (Enhancer control) and Colchicine (Inhibitor
control).

Kinetics: Immediately place in a pre-warmed plate reader (

). Measure fluorescence every 60 seconds for 60 minutes.

Interpretation:

Valid Inhibitor: Shows a flattened curve (suppressed Vmax) compared to control.

Valid Stabilizer: Shows a rapid, steeper increase in fluorescence.

Protocol C: Cell Cycle Analysis (Flow Cytometry)
Objective: Confirm G2/M phase arrest, the hallmark of tubulin inhibition.
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Workflow:

Treatment: Treat HeLa or A549 cells with IC

and

concentrations for 24h.

Fixation: Harvest cells, wash with PBS, and fix in 70% ice-cold ethanol overnight at

.

Staining: Wash ethanol.[1] Resuspend in PBS containing RNase A (100

g/mL) and Propidium Iodide (PI) (50

g/mL). Incubate 30 min at

in the dark.

Acquisition: Analyze on a Flow Cytometer (e.g., BD FACSCalibur). Record 10,000 events.

Result: A significant accumulation of cells in the G2/M peak (4N DNA content) confirms

antimitotic activity.

Mechanistic Visualization
The following diagram illustrates the signaling cascade triggered by 3-(1-Benzofuran-2-
carbonyl)pyridine, leading to cell death.
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Caption: Mechanistic pathway of 3-(1-Benzofuran-2-carbonyl)pyridine inducing mitotic arrest

and apoptosis via tubulin destabilization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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